Cas no 2172394-51-1 (2-(1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclopropyl)acetic acid)

• Product Name: 2-(1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclopropyl)acetic acid
• CAS No: 2172394-51-1
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 6053902
• PubChem ID: 165446856
• Update Time: 2025-06-15

2-(1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclopropyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclopropyl)acetic acid
• 2-(1-{5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolane-2-amido}cyclopropyl)acetic acid
• 2172394-51-1
• EN300-1522674

• Inchi： 1S/C26H28N2O6/c29-23(30)13-26(11-12-26)28-24(31)22-10-9-16(34-22)14-27-25(32)33-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,16,21-22H,9-15H2,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： JEJFNTJKTBNXPP-UHFFFAOYSA-N
• SMILES： O1C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC1C(NC1(CC(=O)O)CC1)=O

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 2-(1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclopropyl)acetic acid

Comprehensive Overview of 2-(1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclopropyl)acetic acid (CAS No. 2172394-51-1)

The compound 2-(1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclopropyl)acetic acid (CAS No. 2172394-51-1) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a cyclopropylacetic acid moiety and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for constructing complex peptide chains. Researchers and pharmaceutical developers frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique critical for drug discovery and biotechnology applications.

In recent years, the demand for Fmoc-protected amino acid derivatives like 2-(1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclopropyl)acetic acid has surged, driven by advancements in peptide-based therapeutics. This compound is particularly relevant in the development of targeted drug delivery systems and bioconjugation strategies, which are hot topics in modern medicine. Its CAS No. 2172394-51-1 serves as a key identifier in chemical databases, ensuring precise sourcing for laboratories and manufacturers.

The structural complexity of 2-(1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclopropyl)acetic acid highlights its versatility. The Fmoc group provides temporary protection during synthesis, while the cyclopropyl ring introduces steric constraints that can influence peptide conformation. Such features are critical for designing bioactive peptides with enhanced stability and specificity. Researchers often inquire about its solubility, reactivity, and compatibility with SPPS protocols, reflecting its practical importance in the lab.

From an industrial perspective, CAS No. 2172394-51-1 is a sought-after intermediate for producing custom peptides and peptidomimetics. Its applications extend to cancer research, immunotherapy, and neuroscience, where peptide-based molecules are explored for their therapeutic potential. The compound’s role in click chemistry and ligand-receptor studies further underscores its interdisciplinary relevance. As the pharmaceutical industry shifts toward personalized medicine, compounds like this are gaining traction in high-throughput screening and combinatorial chemistry.

Quality control and synthesis optimization are frequent discussion points for 2-(1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclopropyl)acetic acid. Analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are essential for verifying its purity and structural integrity. Suppliers and researchers emphasize the need for batch-to-batch consistency, especially when the compound is used in GMP-compliant production of peptide drugs.

In summary, 2-(1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclopropyl)acetic acid (CAS No. 2172394-51-1) is a cornerstone in peptide chemistry, bridging academic research and industrial applications. Its multifaceted utility in drug development, material science, and biochemical assays ensures its prominence in scientific literature and commercial catalogs alike.